Cas no 130515-69-4 (7H-Oxazolo[3,2-a]pyrimidin-7-one,3-[2-azido-1-(hydroxymethyl)ethoxy]-2,3-dihydro-, [S-(R*,S*)]- (9CI))

• Product Name: 7H-Oxazolo[3,2-a]pyrimidin-7-one,3-[2-azido-1-(hydroxymethyl)ethoxy]-2,3-dihydro-, [S-(R*,S*)]- (9CI)
• CAS No: 130515-69-4
• MF: C₉H₁₁N₅O₄
• MW: 253.214740991592
• CID: 192901
• PubChem ID: 452223
• Update Time: 2025-04-19

7H-Oxazolo[3,2-a]pyrimidin-7-one,3-[2-azido-1-(hydroxymethyl)ethoxy]-2,3-dihydro-, [S-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7H-Oxazolo[3,2-a]pyrimidin-7-one,3-[2-azido-1-(hydroxymethyl)ethoxy]-2,3-dihydro-, [S-(R*,S*)]- (9CI)
• (3R)-3-[(2S)-1-azido-3-hydroxypropan-2-yl]oxy-2,3-dihydro-[1,3]oxazolo[3,2-a]pyrimidin-7-one
• (3R)-3-[(1S)-1-(azidomethyl)-2-hydroxy-ethoxy]-2,3-dihydrooxazolo[3,2-a]pyrimidin-7-one
• O^2,2'-Anhydro-3'-azido-2',3'-dideoxy-2',3'-secouridine
• 2'-Anhydro-3'-Az-secoddU
• 7H-Oxazolo[3,2-a]pyrimidin-7-one, 3-[2-azido-1-(hydroxymethyl)ethoxy]-2,3-dihydro-, [S-(R*,S*)]-
• DTXSID50156586
• 130515-69-4
• 2,2'-Anhydro-3'-azido-2',3'-dideoxy-2',3'-secouridine
• 7H-Oxazolo(3,2-a)pyrimidin-7-one, 3-(2-azido-1-(hydroxymethyl)ethoxy)-2,3-dihydro-, (S-(R*,S*))-

• Inchi： 1S/C9H11N5O4/c10-13-11-3-6(4-15)18-8-5-17-9-12-7(16)1-2-14(8)9/h1-2,6,8,15H,3-5H2/t6-,8+/m0/s1
• InChI Key： UIKBKVGMMQDXEF-POYBYMJQSA-N
• SMILES： O([C@H](CO)CN=[N+]=[N-])[C@@H]1COC2=NC(C=CN12)=O

Computed Properties

• Exact Mass: 253.08123
• Monoisotopic Mass: 253.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Exact Mass: 253.081
• XLogP3: -0.1
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 120.12